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Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

Get Quote

The table below summarizes the key identifiers and physical properties of pivaloyl cyanide that were

available from the search results.

Property Description

Chemical Name Pivaloyl Cyanide [1]

CAS Number 42867-40-3 [1]

Molecular Formula C6H9NO [1]

Molecular Weight 111.14 g/mol [1]

Synonyms 2,2-Dimethylpropanoyl Cyanide; Trimethylacetyl Cyanide [1]

Storage 2-8°C (Refrigerator) [1]

Chemical Structure (CH3)3C-C(=O)-CN

Important Information Gaps and Recommendations

Based on the search results, the following critical information for laboratory use is currently missing:
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Solvent Selection: No specific data on solubility, compatibility, or elution strength in various organic

solvents.
Safety Data: No information on toxicity, required personal protective equipment (PPE), or first aid

measures.
Stability: Aside from the storage temperature, no details on stability under various conditions (e.g.,

exposure to light, moisture, or air).
Experimental Protocols: No step-by-step methodologies for common reactions involving pivaloyl
cyanide.

To create comprehensive troubleshooting guides and FAQs, I suggest you consult the following resources:

Safety Data Sheets (SDS): Obtain the SDS from the chemical supplier for definitive handling,

hazard, and first-aid information.
Specialized Chemical Databases: Search commercial chemical supplier catalogs (e.g., Sigma-

Aldrich, TCI Chemicals) for solubility data and application notes.
Scientific Literature: Use platforms like SciFinder or Reaxys to find journal articles that detail the

use of pivaloyl cyanide in synthetic procedures, which will provide practical insights into solvent
selection and reaction conditions.

A Framework for Solvent Selection in HPLC Analysis

While not specific to pivaloyl cyanide, the search results do contain general principles for selecting mobile

phase solvents in HPLC, which is a common application context. The following workflow outlines the

decision process for a reversed-phase HPLC method, which you can adapt once specific data for pivaloyl

cyanide is found.
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Start: Develop HPLC Method

Goal: Separate Pivaloyl Cyanide
from Reaction Mixture

Choose Chromatography Mode

Reversed-Phase (Common) HILIC (for polar compounds) Normal Phase (less common)

Select Organic Modifier

Acetonitrile
- High elution strength

- Low viscosity
- Low UV cut-off

Methanol
- Lower elution strength

- Higher viscosity
- Higher UV cut-off

THF
- Different selectivity

- Check for PEEK tubing compatibility

Optimize Mobile Phase Composition

Consider pH and Additives

Adjust % to achieve
desired retention

Validate HPLC Method

Final Method

e.g., start with 60% ACN
in water

e.g., start with 70% MeOH
in water
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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